Cas no 1256346-20-9 (4-Chloro-3-ethoxy-2-fluorophenylboronic acid)

4-Chloro-3-ethoxy-2-fluorophenylboronic acid structure
1256346-20-9 structure
Product Name:4-Chloro-3-ethoxy-2-fluorophenylboronic acid
CAS No:1256346-20-9
MF:C8H9BClFO3
MW:218.417665243149
MDL:MFCD17015737
CID:828186
Update Time:2026-04-29

4-Chloro-3-ethoxy-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-3-ethoxy-2-fluorophenyl)boronic acid
    • 4-CHLORO-3-ETHOXY-2-FLUOROPHENYLBORONIC ACID
    • X1861
    • 4-Chloro-3-ethoxy-2-fluorophenylboronic acid
    • MDL： MFCD17015737

Computed Properties

  • Exact Mass: 218.03200
  • Monoisotopic Mass: 218.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.55760

4-Chloro-3-ethoxy-2-fluorophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-Chloro-3-ethoxy-2-fluorophenylboronic acid Pricemore >>

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abcr
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abcr
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